4-Bromo-2-cyclobutoxy-1-nitrobenzene

• IUPAC Name: 4-bromo-2-cyclobutyloxy-1-nitrobenzene
• InChI: InChI=1S/C10H10BrNO3/c11-7-4-5-9(12(13)14)10(6-7)15-8-2-1-3-8/h4-6,8H,1-3H2
• InChI Key: OYFBJFXSDGWSDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OC2=C(C=CC(=C2)Br)[N+](=O)[O-]
• Molecular Formula: C10H10BrNO3
• Molecular Weight: 272.09 g/mol

Description

4-Bromo-2-cyclobutoxy-1-nitrobenzene is a substituted aromatic compound characterized by a bromine atom at position 4, a cyclobutoxy group at position 2, and a nitro group at position 1. The cyclobutoxy group introduces steric and electronic effects that differentiate it from simpler alkoxy-substituted nitrobenzenes.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with 4-Bromo-2-cyclobutoxy-1-nitrobenzene, differing primarily in substituent type, position, or electronic properties:

4-Bromo-1-chloro-2-nitrobenzene (CAS: 164666-68-6)

• Substituents : Bromine (position 4), chlorine (position 1), nitro (position 2).
• Key Differences: Replaces the cyclobutoxy group with chlorine, reducing steric bulk and altering electronic effects.

2-(Benzyloxy)-1-bromo-3-nitrobenzene

• Substituents : Benzyloxy (position 2), bromine (position 1), nitro (position 3).
• Key Differences : The benzyloxy group provides greater steric hindrance than cyclobutoxy and may influence solubility due to its aromaticity. The nitro group at position 3 alters regioselectivity in subsequent reactions .

4-Bromo-2-methyl-1-nitrobenzene (CAS: 7149-70-4)

• Substituents : Bromine (position 4), methyl (position 2), nitro (position 1).
• Key Differences : A methyl group replaces the cyclobutoxy substituent, significantly reducing steric effects and increasing electron density at the ring via hyperconjugation. This enhances reactivity in electrophilic aromatic substitution compared to alkoxy derivatives .

1-Bromo-2-chloro-5-(cyclopropylmethoxy)-4-nitrobenzene (CAS: 1400644-63-4)

• Substituents : Cyclopropylmethoxy (position 5), bromine (position 1), chlorine (position 2), nitro (position 4).
• Key Differences : The cyclopropylmethoxy group introduces a strained three-membered ring, which may affect conformational flexibility and stability under acidic or thermal conditions compared to cyclobutoxy derivatives .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
4-Bromo-2-cyclobutoxy-1-nitrobenzene	C₁₀H₁₀BrNO₃	286.10 g/mol	Cyclobutoxy (position 2)	Moderate steric hindrance, polarizable alkoxy group
4-Bromo-1-chloro-2-nitrobenzene	C₆H₃BrClNO₂	251.46 g/mol	Chlorine (position 1)	Higher electrophilicity, lower steric bulk
2-(Benzyloxy)-1-bromo-3-nitrobenzene	C₁₃H₁₀BrNO₃	308.13 g/mol	Benzyloxy (position 2)	Increased lipophilicity, π-π interactions
4-Bromo-2-methyl-1-nitrobenzene	C₇H₆BrNO₂	230.03 g/mol	Methyl (position 2)	Enhanced electron density, faster reaction kinetics
1-Bromo-2-chloro-5-(cyclopropylmethoxy)-4-nitrobenzene	C₁₀H₉BrClNO₃	306.54 g/mol	Cyclopropylmethoxy (position 5)	Strain-induced reactivity, potential instability

Stability and Handling Considerations

• Cyclobutoxy and cyclopropylmethoxy derivatives are prone to ring-opening under strong acidic or oxidative conditions, unlike methyl or benzyloxy analogues .
• Nitro groups in all compounds confer thermal instability, requiring storage at low temperatures to prevent decomposition .